Cas no 1798487-82-7 (3-Pyridinyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone)

• Product Name: 3-Pyridinyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone
• CAS No: 1798487-82-7
• MF: C₁₆H₁₆N₈O
• MW: 336.351241111755
• CID: 5373929
• Update Time: 2025-06-13

3-Pyridinyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone

• Inchi： 1S/C16H16N8O/c25-16(13-2-1-3-17-9-13)23-6-4-22(5-7-23)14-8-15(20-11-19-14)24-12-18-10-21-24/h1-3,8-12H,4-7H2
• InChI Key： MFFWDGQWXZCLRW-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1)(N1CCN(C2C=C(N3C=NC=N3)N=CN=2)CC1)=O

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 655.5±65.0 °C(Predicted)
• pka: 4.18±0.10(Predicted)

Additional information on 3-Pyridinyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone

Introduction to 3-Pyridinyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone (CAS No. 1798487-82-7)

3-Pyridinyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone (CAS No. 1798487-82-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structural framework, combines multiple heterocyclic moieties, including pyridine, pyrimidine, and piperazine units, which are well-known for their biological activity and potential therapeutic applications.

The compound's structure is a testament to the growing trend in drug discovery towards the design of multi-target ligands. The presence of a pyridinyl group at the core of the molecule suggests potential interactions with various biological targets, while the piperazinyl moiety is often associated with central nervous system (CNS) activities and anti-inflammatory properties. The incorporation of a 1H-1,2,4-triazol-1-yl group further enhances its pharmacological profile by introducing additional binding sites for biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of such complex molecules with greater precision. Studies indicate that 3-Pyridinyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone exhibits promising affinities for several enzymes and receptors involved in critical disease pathways. For instance, preliminary computational studies suggest that it may interact with enzymes such as kinases and phosphodiesterases, which are implicated in various metabolic disorders and cancers.

The pyrimidinyl component of the molecule is particularly noteworthy due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. This feature has been exploited in the design of numerous drugs targeting infectious diseases and cancer. In particular, the 4-position of the pyrimidine ring provides a versatile scaffold for further functionalization, allowing for the creation of derivatives with enhanced potency and selectivity.

In light of these structural features, researchers have been investigating 3-Pyridinyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone as a potential lead compound for developing novel therapeutic agents. Its multifaceted pharmacophore has opened up avenues for exploring treatments against a range of diseases, including neurodegenerative disorders and inflammatory conditions. The compound's ability to modulate multiple targets simultaneously aligns with the modern paradigm of polypharmacology, which aims to address complex diseases through multifaceted therapeutic interventions.

Experimental validation of these computational predictions has been ongoing in several research laboratories. Initial in vitro assays have shown that 3-Pyridinyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone exhibits inhibitory activity against certain kinases at submicromolar concentrations. This suggests that it could serve as a valuable scaffold for further optimization towards developing kinase inhibitors with improved pharmacokinetic profiles.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. Heterocycles are ubiquitous in natural products and pharmaceuticals due to their ability to confer stability and biological activity upon molecules. The combination of pyridine, pyrimidine, and piperazine units in 3-Pyridinyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone creates a rich structural framework that can be tailored to interact with specific biological targets. This flexibility has made it an attractive candidate for drug discovery efforts aimed at developing next-generation therapeutics.

Moreover, the presence of the triazole moiety adds another layer of complexity to the molecule's pharmacological properties. Triazoles have been widely used in medicinal chemistry due to their stability and ability to participate in various chemical reactions. They are also known to exhibit broad-spectrum antimicrobial activity, making them valuable components in the design of antibiotics and antifungal agents.

The synthesis of 3-Pyridinyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions at the pyrimidine ring and condensation reactions involving the piperazine moiety. Advances in synthetic methodologies have made it possible to construct such complex molecules with greater efficiency and scalability.

One particularly noteworthy aspect of this compound's synthesis is its reliance on transition metal-catalyzed reactions. Palladium-catalyzed cross-coupling reactions have been instrumental in forming the carbon-carbon bonds that define its structure. These reactions not only provide high yields but also allow for precise control over regioselectivity and stereochemistry.

The growing interest in 3-Pyridiniy[l[4-[6-(lH-l,l,-triazol-l--yll--l-pyrmidinyll)--l--pipera--znyll)--l--methyl]ketone (CAS No. l79S487--82--7) underscores its potential as a pharmacological tool kit for addressing unmet medical needs. As research continues to uncover new therapeutic targets and mechanisms of action, this compound is likely to play an increasingly important role in drug discovery efforts worldwide.